Cas no 1804711-89-4 (2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine
• CAS No: 1804711-89-4
• MF: C₆H₄ClF₂NO₂
• MW: 195.551267623901
• CID: 4918072
• Update Time: 2025-10-30

2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine

• Inchi： 1S/C6H4ClF2NO2/c7-5-3(6(8)9)4(12)2(11)1-10-5/h1,6,11H,(H,10,12)
• InChI Key： DGNVQAPFAJCCNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=CN1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3

Additional information on 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine

Introduction to 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine (CAS No. 1804711-89-4)

2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine, with the CAS number 1804711-89-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and two hydroxyl groups attached to a pyridine ring. These functional groups contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine involves several steps, each carefully optimized to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and reproducibility. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly effective in constructing the complex pyridine scaffold. These methods not only enhance the synthetic route's robustness but also reduce the environmental impact by minimizing waste and by-products.

In terms of its chemical properties, 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). This property is crucial for its application in biological assays and drug formulation studies. The compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its reliability in different experimental settings.

The biological activities of 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine have been the focus of numerous research efforts. Preliminary studies have shown that this compound possesses potent antioxidant and anti-inflammatory properties. These effects are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, making it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Moreover, recent findings suggest that 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine may have antiviral properties. In vitro experiments have demonstrated its efficacy against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral replication processes, although further research is needed to elucidate the exact pathways involved.

The pharmacokinetic profile of 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine has also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and distribution to various tissues, with a relatively long half-life that supports sustained therapeutic effects. Additionally, the compound shows low toxicity in preclinical models, which is a promising sign for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings pave the way for more advanced clinical studies to explore its potential therapeutic applications.

In conclusion, 2-Chloro-3-(difluoromethyl)-4,5-dihydroxypyridine (CAS No. 1804711-89-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.